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Compound of Interest

Compound Name: 2-(2,2-Dimethylmorpholino)ethanol
CAS No.: 83497-79-4
Cat. No.: B3387504
Get Quote
. J

Part 1: Executive Summary & Core Directive

Treat 2-(2,2-Dimethylmorpholino)ethanol as a Hazardous Organic Base.

This compound is a tertiary amine with a morpholine ring structure.[1] Like most morpholine
derivatives, it exhibits basicity and potential corrosivity.[1] Do not dispose of this chemical down
the drain. It must be collected as hazardous chemical waste and disposed of via high-
temperature incineration at a licensed facility.[1]

Immediate Action Checklist:

o Segregate: Keep separate from acids and strong oxidizers to prevent exothermic reactions.

[1]

o Label: Mark waste containers clearly as "Hazardous Waste - Organic Base" or "Corrosive -
Basic."[1]

+ Contain: Use chemically resistant containers (HDPE or glass) with vented caps if available.
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Part 2: Chemical Profile & Hazard Identification[1][2]
[3][4]

Understanding the chemical nature of the substance is the foundation of a self-validating safety
protocol.[1]

Property Description Implications for Disposal
] 2-(2,2-Dimethylmorpholin-4- Official shipping/manifest
Chemical Name
ylh)ethanol name.
CAS Number 83497-79-4 (Isomer Specific) Use for waste profiling.[1]
) ) ) ) Basic pH (approx. 10-11).[1]
Functional Groups Tertiary Amine, Primary Alcohol ) ) )
Reacts violently with acids.[1]
) Liguid (Colorless to pale Requires liquid-tight
Physical State )
yellow) containment.[1]
) ) Requires full PPE (gloves,
Hazard Class Corrosive (Category 1), Irritant

goggles) during handling.[1]

. ) Combustible but not highly
Flash Point >90°C (Predicted)
flammable.

Expert Insight: The "2,2-dimethyl" substitution on the morpholine ring increases lipophilicity
compared to unsubstituted morpholine, potentially increasing skin absorption rates.[1] Treat all

contact as a significant exposure event.[1]

Part 3: Pre-Disposal Handling & Segregation[1]
Waste Segregation (The "Golden Rule")

NEVER mix this compound with:
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Acids: Mixing with mineral acids (HCI, H2SOa) will generate significant heat (exothermic
neutralization) and may cause the waste container to pressurize or rupture.

Oxidizers: Contact with strong oxidizers (Peroxides, Nitric Acid) can lead to fire or explosion.

[1]

Halogenated Solvents: While not immediately explosive, mixing amines with halogenated
compounds (like Dichloromethane) can form unstable quaternary ammonium salts over time.
[1] Best practice is to keep them separate.

Container Selection

Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]
Integrity: Ensure the cap has a chemically resistant liner (e.g., PTFE).[1]

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1]

Part 4: Disposal Procedures
Scenario A: Small-Scale Laboratory Waste (< 500 mL)

Use this protocol for residual amounts in glassware or expired reagent bottles.[1]

Preparation: Don PPE (Nitrile gloves, safety goggles, lab coat).[1][2][3] Work in a fume hood.

Collection: Pour the liquid into a dedicated waste container labeled "Non-Halogenated
Organic Bases."[1]

Rinsing: Triple-rinse the empty original container with a small amount of ethanol or acetone.
[1] Add the rinsate to the same waste container.

Decontamination: Deface the label of the empty original bottle and dispose of it as glass
waste (if clean) or solid hazardous waste (if residue remains).

Scenario B: Large-Scale /| Process Waste (>11L)

Use this protocol for pilot plant waste or bulk disposal.[1]
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o Profiling: Complete a waste profile sheet for your waste contractor.[1] List the primary
constituent as "Morpholine Derivative" or "Organic Alkali Liquid."

e Packaging: Use UN-rated drums (e.g., UN 1H1 for plastic drums).

e pH Adjustment:Do NOT neutralize in the drum. Neutralization generates heat and increases
risk.[1] Ship as alkaline waste.[1]

e Manifesting: Ensure the waste code reflects corrosivity (e.g., D002 in the US) if the pH is >
12.5, or toxicity characteristics.[1]

Disposal Decision Tree

The following logic flow ensures you select the correct disposal path based on the mixture
composition.
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Start: Waste ldentification

Is the waste pure
2-(2,2-Dimethylmorpholino)ethanol?

No

Is it mixed with
other chemicals?

es

Does the mixture

contain Acids? Yes
Yes 0
STOP: Potential Explosion Hazard. Does it contain
Neutralize carefully or separate. Halogenated Solvents?
Yes No

Stream B: Halogenated Stream A: Organic Bases

Organic Waste (Non-Halogenated)

Figure 1: Logic flow for categorizing morpholine-ethanol waste streams.

Click to download full resolution via product page
Part 5: Emergency Spill Response
Spill Response Protocol (Drill this with your team):

+ Evacuate & Ventilate: If the spill is >100 mL or outside a hood, evacuate the immediate area.

[1]
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o PPE Up: Wear a respirator (Organic Vapor cartridge) if vapors are strong.[1]

e Contain: Use chemically inert absorbent (Vermiculite, Dry Sand, or Commercial "Basic" Spill
Pads).[1]

o Warning: Do not use paper towels for large spills; they increase surface area for
evaporation.[1]

» Neutralize (Optional for trained personnel): You may sprinkle Citric Acid powder on the spill
to neutralize the base before cleanup, but be prepared for fizzing/heat.[1]

e Disposal: Scoop absorbed material into a wide-mouth jar. Label as "Spill Debris:
Corrosive/Basic."[1]

Part 6: Regulatory Coding (US RCRA Example)

When filling out waste manifests, use the following codes as a baseline (verify with local
regulations):

Parameter Code Reason

Corrosivity (if pH = 12.5 or

Characteristic D002
corrodes steel).[1]
o Ignitability (Only if mixed with
Characteristic D001
flammable solvents).
o Amines, liquid, corrosive, n.o.s.
DOT Shipping UN 2735 ]
(or Polyamines).[1]
Packing Group 1] Minor danger (typically).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 2. prochemonline.com [prochemonline.com]

¢ 3. pdf.benchchem.com [pdf.benchchem.com]

e 4, 2- 2-(Dimethylamino)ethoxy ethanol 98 1704-62-7 [sigmaaldrich.com]

e 5. 2-(2,6-Dimethyl-4-morpholinyl)ethanol | CBH17NO2 | CID 340704 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Proper Disposal Procedures for 2-(2,2-
Dimethylmorpholino)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3387504/docs#proper-disposal-procedures-for-2-2-2-
dimethylmorpholino-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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